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Compound of Interest

Compound Name: 3-Methyloxetan-3-ol

Cat. No.: B170169

Physical Properties of 3-Methyloxetan-3-ol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3-
Methyloxetan-3-ol, also known by its IUPAC name (3-methyloxetan-3-yl)methanol. This
document is intended to be a comprehensive resource, presenting quantitative data, detailed
experimental methodologies, and visual workflows to support research and development
activities.

Core Physical Properties

The primary physical characteristics of 3-Methyloxetan-3-ol, its boiling point and density, are
crucial for its application in chemical synthesis and formulation. These properties are
summarized below.
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Physical Property Value Conditions
Boiling Point 79-80°C at 40 mmHg

80 °C at 40 mmHg[1][2][3]

353.2 K (80.05 °C) at 0.053 bar (~40 mmHg)[4]

Density 1.024 g/mL at 25 °C[1][2][3]

Experimental Protocols

The following sections detail the standard methodologies for determining the boiling point and
density of a liquid compound such as 3-Methyloxetan-3-ol.

Boiling Point Determination (Reduced Pressure)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For substances that may decompose at their atmospheric boiling point, determination
under reduced pressure is a standard and necessary procedure.

Methodology:

e Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask
containing the liquid sample (3-Methyloxetan-3-ol) and boiling chips. A thermometer is
positioned so that the top of the bulb is level with the side arm of the distillation head. The
apparatus is connected to a vacuum source with a manometer to monitor the pressure.

o Pressure Reduction: The pressure inside the apparatus is carefully reduced to the desired
level (e.g., 40 mmHg) using the vacuum pump.

o Heating: The sample is gradually heated. As the liquid boils, the vapor rises, and a
condensation ring will be observed. The temperature is recorded when the condensation ring
is stable and surrounds the thermometer bulb.

» Data Recording: The stable temperature reading is recorded as the boiling point at the
measured pressure.
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Density Determination (Pycnometer Method)

The density of a liquid can be precisely determined using a pycnometer, which is a flask with a
specific, accurately known volume.

Methodology:

Pycnometer Preparation: The pycnometer is thoroughly cleaned and dried. Its empty mass
(m1) is accurately measured using an analytical balance.

o Calibration with Water: The pycnometer is filled with distilled water of a known temperature
(e.g., 25 °C) and weighed (mz). The volume of the pycnometer (V) can be calculated using
the known density of water at that temperature.

o Sample Measurement: The pychometer is emptied, dried, and then filled with the sample
liquid (3-Methyloxetan-3-ol) at the same temperature. The filled pycnometer is then
weighed (ms).

» Density Calculation: The density of the sample (p) is calculated using the formula: p = (ms -
mai) / V.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols for determining
the boiling point and density of 3-Methyloxetan-3-ol.
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Apparatus Setup Measurement t Result

Add Sample & Boiling Chips.

Preparation & Calibration

Clean & Dry Pycnometer

Weigh Empty Pycnometer (m1) Fill with Distilled Water at 25°C

Weigh Pycnometer with Water (m2)

Calculate Pycnometer Volume (V)

Sample Measurement

Fill Pycnometer with Sample at 25°C

Weigh Pycnometer with Sample (m3)

Calculation

Calculate Density

p=(m3-ml)/V
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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